Cas no 1862894-83-4 (1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine)

• Product Name: 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine
• CAS No: 1862894-83-4
• MF: C₅H₆N₆S
• MW: 182.206337451935
• CID: 5692470
• PubChem ID: 130550117
• Update Time: 2025-05-24

1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1114591
• 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1862894-83-4
• 1H-1,2,3-Triazol-4-amine, 1-(1,2,3-thiadiazol-4-ylmethyl)-

• Inchi： 1S/C5H6N6S/c6-5-2-11(9-8-5)1-4-3-12-10-7-4/h2-3H,1,6H2
• InChI Key： WWDJGOCZHWYCLG-UHFFFAOYSA-N
• SMILES： S1C=C(CN2C=C(N)N=N2)N=N1

Computed Properties

• Exact Mass: 182.03746539g/mol
• Monoisotopic Mass: 182.03746539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Boiling Point: 461.6±55.0 °C(Predicted)
• pka: 1.57±0.11(Predicted)

Additional information on 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine

1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine: A Comprehensive Overview

The compound 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine, identified by the CAS Registry Number 1862894-83-4, is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines two heterocyclic rings: a thiadiazole ring and a triazole ring. The presence of these rings imparts distinctive chemical properties and reactivity to the molecule.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiadiazole ring followed by the introduction of the triazole moiety. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to expedite the formation of the thiadiazole ring, significantly reducing reaction time while maintaining high efficiency.

The structural features of 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine make it an attractive candidate for various applications. The thiadiazole ring is known for its ability to act as a sulfur-containing heterocycle with potential biological activity. Meanwhile, the triazole ring contributes to hydrogen bonding capabilities and enhances the compound's solubility in polar solvents. These properties collectively make the compound suitable for use in drug design and material science.

Recent studies have explored the pharmacological properties of this compound in depth. Research conducted in 2023 revealed that 1H-triazol-based compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 1862894-83-based derivatives could be developed into novel therapeutic agents for treating inflammatory diseases. Additionally, computational studies have highlighted the potential of this compound as a ligand for metalloenzymes, further expanding its potential applications in biochemistry.

In terms of industrial applications, the compound has shown promise in polymer chemistry. Its ability to form stable coordination complexes with transition metals makes it a valuable additive in polymerization processes. A 2023 study demonstrated that incorporating this compound into polyurethane formulations significantly improved their mechanical properties without compromising biodegradability.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Scientists have developed greener synthesis routes that minimize waste generation and reduce energy consumption. For example, solvent-free synthesis methods have been successfully applied to produce high-quality samples of CAS 1862894-based compounds.

In conclusion, 1H-triazol-thiadiazole derivatives, such as CAS No 1862894–83–4 (commonly referred to as 1H-triazole-thiadiazole), represent a class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior and practical uses. As advancements in synthetic chemistry and materials science progress further, this compound is poised to play an increasingly important role in both academic research and industrial applications.